Cas no 15657-58-6 ((R)-2-Methylbutane-1,4-diamine)

• Product Name: (R)-2-Methylbutane-1,4-diamine
• CAS No: 15657-58-6
• MF: C₅H₁₄N₂
• MW: 102.178061008453
• CID: 50165
• PubChem ID: 193504
• Update Time: 2025-04-18

(R)-2-Methylbutane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-Methylbutane-1,4-diamine
• 2-Methyl-1,4-butanediamine
• 2-Methylputrescine
• (R)-2-methylbutane-1,4-diamine
• 2-?methyl-1,?4-?Butanediamine
• 2-METHYL-1,4-DIAMINOBUTANE
• (+-)-1.4-diamino-2-methyl-butane
• (+-)-2-Methyl-butan-1,4-diyldiamin
• 1,4-diamino-2-methyl-benzene
• 1,4-diamino-2-methylbutane
• 1-methyl-2,5-diamino-benzene
• 2,5-diamino-toluene
• 2-methyl-1,4-diaminobenzene
• 2-methyl-benzene-1,4-diamine
• 2-Methyl-butandiyldiamin
• 2-methyl-p-phenylenediamine
• 4-TOLUYLENEDIAMINE
• C.I. 76042
• ci76042
• DIAMINOTOLUENES
• p-Toluenediamine
• p-Toluilenediamine
• p-Toluylendiamine
• toluene-2,5-diamine
• 15657-58-6
• UNII-374YZ166XL
• GGQJPAQXCYUEKB-UHFFFAOYSA-N
• 374YZ166XL
• Q27256628
• AMY1782
• DTXSID70935476
• AKOS016345615
• 1,4-Butanediamine, 2-methyl-
• SCHEMBL998506
• FT-0746912
• A809758
• AKOS000321415
• STK505577
• (R)-2-Methylbutane-1,4-diamine

• MDL： MFCD12030974
• Inchi： 1S/C5H14N2/c1-5(4-7)2-3-6/h5H,2-4,6-7H2,1H3
• InChI Key： GGQJPAQXCYUEKB-UHFFFAOYSA-N
• SMILES： NCC(C)CCN

Computed Properties

• Exact Mass: 102.11582
• Monoisotopic Mass: 102.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: -0.5

Experimental Properties

• Density: 0.860
• Boiling Point: 160 ºC
• Flash Point: 54 ºC
• Refractive Index: 1.455
• PSA: 52.04
• LogP: 1.33060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines